Cas no 61790-20-3 (Yttrium (III) naphthenate)

• Product Name: Yttrium (III) naphthenate
• CAS No: 61790-20-3
• MF: C₃₃H₂₁O₆Y
• MW: 602.422102689743
• CID: 57756
• PubChem ID: 91998124
• Update Time: 2025-06-13

Yttrium (III) naphthenate Chemical and Physical Properties

Names and Identifiers

• Yttrium (III) naphthenate
• Rare earth naphthenates
• photoluminous tempered glass
• Naphthenic acids rare earth salts
• 61790-20-3
• Naphthalene-2-carboxylate;yttrium(3+)
• naphthalene-2-carboxylic acid;yttrium
• YTTRIUM(3+) TRIS(2-NAPHTHOATE)
• FWTXSDMYLVRXQU-UHFFFAOYSA-K
• Yttrium tri(2-naphthoate)

• Inchi： 1S/3C11H8O2.Y/c3*12-11(13)10-6-5-8-3-1-2-4-9(8)7-10;/h3*1-7H,(H,12,13);/q;;;+3/p-3
• InChI Key： FWTXSDMYLVRXQU-UHFFFAOYSA-K
• SMILES： [Y+3].[O-]C(C1=CC=C2C=CC=CC2=C1)=O.[O-]C(C1=CC=C2C=CC=CC2=C1)=O.[O-]C(C1=CC=C2C=CC=CC2=C1)=O

Computed Properties

• Exact Mass: 602.039652g/mol
• Monoisotopic Mass: 602.039652g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 40
• Rotatable Bond Count: 0
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 120Ų

Experimental Properties

• Color/Form: Tan viscous uniform liquid
• PSA: 120.39000
• LogP: 3.60990
• Solubility: It is miscible with 200 solvent oil

Yttrium (III) naphthenate Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39
• TSCA：Yes
• Risk Phrases：36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxylic acids

Additional information on Yttrium (III) naphthenate

Introduction to Yttrium (III) naphthenate (CAS No: 61790-20-3) in Modern Chemical and Pharmaceutical Applications

Yttrium (III) naphthenate, identified by the chemical abstracts service number 61790-20-3, is a specialized organometallic compound that has garnered significant attention in the fields of advanced materials, catalysis, and pharmaceutical research. This compound, characterized by its yttrium(III) cation and naphthenic acid anion, represents a fascinating intersection of inorganic chemistry and organic chemistry, offering unique properties that make it valuable for various industrial and scientific applications.

The structure of Yttrium (III) naphthenate consists of yttrium ions coordinated with naphthenic acid molecules, which are long-chain carboxylates derived from petroleum hydrocarbons. This coordination forms a stable complex that exhibits both thermal stability and solubility in organic solvents, making it highly versatile for use in solution-based processes. The naphthenic acid component contributes to the compound's ability to act as a chelating agent, facilitating the formation of stable complexes with other metal ions or organic substrates.

In recent years, research into Yttrium (III) naphthenate has been particularly driven by its potential applications in pharmaceutical synthesis. The compound's ability to stabilize reactive intermediates and catalyze certain organic transformations has made it a subject of interest in the development of novel drug molecules. For instance, studies have shown that Yttrium (III) naphthenate can be employed as a catalyst in the synthesis of complex heterocyclic compounds, which are prevalent in many pharmaceuticals. Its role as a Lewis acid catalyst allows for efficient functionalization of aromatic rings and other organic frameworks, thereby streamlining synthetic routes.

Moreover, the compound has been explored for its utility in the field of polymer chemistry. The yttrium center in Yttrium (III) naphthenate can interact with polymer backbones or monomers, influencing properties such as thermal stability and mechanical strength. Researchers have demonstrated its effectiveness in modifying polyolefins and polyamides, enhancing their performance under extreme conditions. This application is particularly relevant in aerospace and automotive industries, where lightweight yet durable materials are essential.

Another emerging area where Yttrium (III) naphthenate is making strides is in nanotechnology. The compound's ability to form homogeneous solutions allows it to be used as a precursor for the synthesis of yttrium-based nanoparticles. These nanoparticles have applications in magnetic resonance imaging (MRI) contrast agents, where their paramagnetic properties enhance image clarity. Additionally, they are being investigated for use in photodynamic therapy due to their ability to generate reactive oxygen species upon irradiation.

The pharmaceutical industry has also shown interest in Yttrium (III) naphthenate for its potential role as a carrier for targeted drug delivery systems. By leveraging its ability to form stable complexes with biologically active molecules, researchers aim to develop formulations that improve bioavailability and reduce side effects. Preliminary studies suggest that when coupled with suitable ligands, Yttrium (III) naphthenate can facilitate the targeted release of therapeutic agents in specific tissues or organs.

In terms of synthesis, Yttrium (III) naphthenate is typically prepared through the reaction of yttrium salts with naphthenic acid or its derivatives under controlled conditions. The choice of solvent and reaction temperature plays a crucial role in determining the purity and yield of the final product. Advances in synthetic methodologies have enabled the production of high-purity grades suitable for sensitive applications such as pharmaceuticals and electronics.

The environmental impact of using Yttrium (III) naphthenate has also been a focus of recent research. Efforts have been made to develop greener synthetic routes that minimize waste and reduce energy consumption. For instance, solvent-free reactions or the use of biodegradable solvents have been explored as alternatives to traditional methods. These innovations not only improve sustainability but also align with regulatory requirements that increasingly demand environmentally friendly processes.

Future prospects for Yttrium (III) naphthenate include its integration into next-generation technologies such as quantum computing and flexible electronics. The compound's unique electronic properties make it a candidate for use in quantum dots or other nanoscale devices where precise control over electron behavior is essential. Additionally, its thermal stability suggests potential applications in high-performance coatings for electronic components.

In conclusion, Yttrium (III) naphthenate (CAS No: 61790-20-3) is a multifaceted compound with broad applications across multiple industries. Its role as a catalyst, material modifier, and drug delivery agent underscores its importance in modern chemical research. As scientists continue to uncover new uses for this compound, its impact on innovation is likely to grow even further.